Cas no 464-14-2 (Ethanesulfonic acid,1,1,2,2-tetrafluoro-)

• Product Name: Ethanesulfonic acid,1,1,2,2-tetrafluoro-
• CAS No: 464-14-2
• MF: C₂H₂F₄O₃S
• MW: 182.094093799591
• CID: 324941
• PubChem ID: 10176391
• Update Time: 2025-04-19

Ethanesulfonic acid,1,1,2,2-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,1,1,2,2-tetrafluoro-
• 1,1,2,2-TETRAFLUOROETHANESULFONIC ACID
• 1,1,2,2-Tetrafluor-aethansulfonsaeure
• 1,1,2,2-tetrafluoro-ethanesulfonic acid
• 1,1,2,2-tetrafluoroethanesulphonic acid
• Ethanesulfonic acid,1,1,2,2-tetrafluoro
• Tetrafluoroethanesulfonic acid
• tetrafluoroethanesulphonic acid
• TFESA
• Ethanesulfonic acid, 1,1,2,2-tetrafluoro-
• SCHEMBL321209
• NS00019091
• 464-14-2
• DTXSID90436415
• 1,1,2,2-Tetrafluoroethanesulfonic acid, 97%
• AKOS006338821
• 1,1,2,2-tetrafluoroethane sulfonic acid
• DTXCID70387239
• 1,1,2,2-tetrafluoroethane-1-sulfonic acid

• Inchi： 1S/C2H2F4O3S/c3-1(4)2(5,6)10(7,8)9/h1H,(H,7,8,9)
• InChI Key： KZWJWYFPLXRYIL-UHFFFAOYSA-N
• SMILES： S(C(C(F)F)(F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 181.96600
• Monoisotopic Mass: 181.96607774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 250°C
• Refractive Index: n20/D 1.354
• PSA: 62.75000
• LogP: 1.81290

Ethanesulfonic acid,1,1,2,2-tetrafluoro- Security Information

• Hazardous Material transportation number：UN 3265 8/PG 1
• Hazard Category Code： 21/22-35
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R21/22; R35